Cas no 1207009-53-7 (2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1207009-53-7
• MF: C₂₂H₂₀N₄O₂S₂
• MW: 436.549801826477
• CID: 5450941
• Update Time: 2025-05-25

2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C22H20N4O2S2/c1-15-3-7-17(8-4-15)26-19(16-5-9-18(28-2)10-6-16)13-24-22(26)30-14-20(27)25-21-23-11-12-29-21/h3-13H,14H2,1-2H3,(H,23,25,27)
• InChI Key： VHIWCTHOGNYZIF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(C2=CC=C(C)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide: A Comprehensive Overview

The compound 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, identified by the CAS number 1207009-53-7, represents a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes an imidazole ring, a thiazole moiety, and a sulfanyl group, all of which contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis pathway, reducing the number of steps and minimizing the use of hazardous reagents. The incorporation of 4-methoxyphenyl and 4-methylphenyl substituents on the imidazole ring enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of pharmacological applications, this compound has shown remarkable activity in vitro against various enzyme targets, particularly those involved in inflammatory pathways. Studies published in the last year have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. The presence of the sulfanyl group is believed to play a critical role in modulating the compound's enzymatic activity, making it a potential lead molecule for anti-inflammatory drug development.

Beyond its pharmacological applications, this compound exhibits interesting electronic properties that make it suitable for use in organic electronics. The conjugated system formed by the imidazole and thiazole rings facilitates efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has explored the integration of this compound into polymer blends to enhance their electronic performance, with promising results reported in high-impact journals.

The structural integrity of this compound is further enhanced by its stereochemistry, which ensures optimal interactions with biological targets. The substitution pattern on the imidazole ring not only improves solubility but also enhances binding affinity to specific receptors. This dual functionality positions the compound as a versatile tool in both therapeutic and materials research.

In conclusion, 2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide stands out as a multifaceted molecule with broad applicability across diverse scientific domains. Its unique chemical architecture, combined with cutting-edge synthetic techniques and emerging application insights, underscores its significance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both medicinal chemistry and materials science.